Cas no 1305207-83-3 (tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 1305207-83-3
• MF: C₁₈H₂₆N₂O₂
• MW: 302.411244869232
• CID: 1089542
• PubChem ID: 56592982
• Update Time: 2025-06-15

tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 2-Methyl-2-propanyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2- carboxylate
• tert-Butyl 5-(benzylamino)-2-aza-bicyclo[2.2.1]heptane-2-carboxylate
• AMY32181
• AKOS015999202
• 207405-64-9
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-[(phenylmethyl)amino]-, 1,1-dimethylethyl ester
• DTXSID301117621
• SCHEMBL12275823
• 1305207-83-3
• tert-Butyl5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD22416352
• Inchi： 1S/C18H26N2O2/c1-18(2,3)22-17(21)20-12-14-9-15(20)10-16(14)19-11-13-7-5-4-6-8-13/h4-8,14-16,19H,9-12H2,1-3H3
• InChI Key： HFIAICRLCXYAAE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC1CC2NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 302.199428076g/mol
• Monoisotopic Mass: 302.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1305207-83-3)

tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1305207-83-3) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its azabicyclo[2.2.1]heptane core, combined with a benzylamino substituent and a tert-butyl carboxylate group, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and as a building block for novel bioactive molecules.

The compound’s CAS number 1305207-83-3 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry. Its tert-butyl protecting group enhances stability during reactions, while the azabicyclo[2.2.1]heptane scaffold contributes to conformational rigidity, a desirable trait in drug design. Recent studies highlight its utility in the synthesis of G protein-coupled receptor (GPCR) modulators, a hot topic in pharmacology due to their role in treating neurological disorders.

One of the trending questions in AI-driven chemical research is: "How can tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate be optimized for higher bioavailability?" This aligns with the growing demand for bioavailable small molecules in drug development. The compound’s lipophilic tert-butyl ester and polar benzylamino group create a balanced physicochemical profile, making it a candidate for further derivatization.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for CAS 1305207-83-3. Solvent-free reactions and catalytic methods are being tested to reduce waste, addressing sustainability concerns in the pharmaceutical industry. Additionally, computational tools like molecular docking are used to predict its interactions with biological targets, a technique widely discussed in AI-assisted drug discovery forums.

The compound’s 2-azabicyclo[2.2.1]heptane skeleton is structurally analogous to natural alkaloids, sparking interest in its potential as a chiral auxiliary or asymmetric catalyst. This connects to the broader trend of stereoselective synthesis, a key focus area for organic chemists. Its benzylamino moiety also offers opportunities for N-functionalization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies.

From a commercial perspective, suppliers of tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of preclinical research. The compound’s CAS 1305207-83-3 is often cross-referenced with pharmacophore modeling studies, underscoring its role in rational drug design.

In summary, tert-Butyl 5-(benzylamino)-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 1305207-83-3) represents a multifaceted tool for medicinal chemists. Its applications span from CNS drug candidates to sustainable synthesis, aligning with both scientific advancements and industry trends. As AI and automation reshape chemical research, this compound’s adaptability ensures its continued relevance in cutting-edge projects.